Cas no 2171188-97-7 ((2S)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylphenylformamido}propanoic acid)

• Product Name: (2S)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylphenylformamido}propanoic acid
• CAS No: 2171188-97-7
• MF: C₂₆H₂₄N₂O₅
• MW: 444.479166984558
• CID: 6455494
• PubChem ID: 165544638
• Update Time: 2025-05-20

(2S)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylphenylformamido}propanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylphenylformamido}propanoic acid
• EN300-1489051
• 2171188-97-7
• (2S)-2-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylphenyl]formamido}propanoic acid

• Inchi： 1S/C26H24N2O5/c1-15-13-17(24(29)27-16(2)25(30)31)11-12-23(15)28-26(32)33-14-22-20-9-5-3-7-18(20)19-8-4-6-10-21(19)22/h3-13,16,22H,14H2,1-2H3,(H,27,29)(H,28,32)(H,30,31)/t16-/m0/s1
• InChI Key： WWIWPCIMMJSVKT-INIZCTEOSA-N
• SMILES： O(C(NC1C=CC(C(N[C@H](C(=O)O)C)=O)=CC=1C)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 444.16852187g/mol
• Monoisotopic Mass: 444.16852187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 706
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 105Ų

Additional information on (2S)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylphenylformamido}propanoic acid

Introduction to (2S)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylphenylformamido}propanoic Acid (CAS No. 2171188-97-7)

(2S)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylphenylformamido}propanoic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2171188-97-7, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry. The unique structural features of this compound, particularly its chiral center and the presence of a fluorenylmethoxycarbonyl (Fmoc) group, contribute to its potential as a lead compound in the design of novel therapeutic agents.

The< strong>fluorenylmethoxycarbonyl moiety is a protective group commonly used in peptide synthesis, but its incorporation into this compound suggests a broader utility beyond simple peptide chemistry. The< strong>9H-fluoren-9-yl group adds a bulky aromatic ring system, which can influence the compound's solubility, bioavailability, and interactions with biological targets. The< strong>3-methylphenylformamido part of the molecule introduces a secondary amine functionality, which is often involved in hydrogen bonding and can be critical for binding to biological receptors.

This compound's structure also includes a< strong>propanoic acid side chain, which terminates the molecule and can affect its pharmacokinetic properties. The< strong>(2S) configuration at the chiral center indicates that this enantiomer is being specifically studied, highlighting the importance of stereochemistry in drug design. In recent years, there has been growing interest in chiral drugs due to their improved efficacy and reduced side effects compared to their racemic counterparts.

The pharmaceutical industry has been actively exploring novel compounds with< strong>fluorene-based scaffolds, as these structures often exhibit enhanced metabolic stability and better pharmacological profiles. The< strong>methoxycarbonyl group in this compound not only serves as a protecting group but also contributes to the overall electronic properties of the molecule, which can influence its interactions with biological targets. This makes< strong>(2S)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylphenylformamido}propanoic acid a valuable candidate for further investigation.

In recent studies, researchers have been leveraging computational methods to predict the binding affinities and mechanisms of action of such complex molecules. The< strong>Fmoc-protected amine group in this compound allows for selective modification and conjugation with other bioactive molecules, opening up possibilities for drug development through bioconjugation techniques. This approach has been particularly successful in targeted therapy and antibody-drug conjugates (ADCs), where specific modifications can enhance drug delivery and efficacy.

The< strong>3-methylphenyl moiety is another key structural feature that has been extensively studied for its role in modulating biological activity. This aromatic ring system can engage in π-stacking interactions with biological targets, which are crucial for drug-receptor binding. Additionally, the presence of a methyl group at position 3 enhances the lipophilicity of the molecule, potentially improving its cell membrane permeability and overall bioavailability.

The proline-like structure at the chiral center not only confers chirality but also introduces conformational flexibility into the molecule. This flexibility can be advantageous for optimizing binding interactions with biological targets by allowing the molecule to adopt multiple conformations that maximize favorable interactions. Such features make< strong>(2S)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylphenylformamido}propanoic acid an intriguing candidate for further development as a therapeutic agent.

The synthesis of this compound involves multiple steps, including protection-deprotection strategies and stereoselective reactions. The use of advanced synthetic techniques ensures high purity and yield, which are critical for pharmaceutical applications. Researchers have been exploring green chemistry approaches to minimize waste and improve sustainability in the synthesis process, aligning with global efforts to promote environmentally friendly chemical practices.

In conclusion, (2S)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylphenylformamido}propanoic acid (CAS No. 2171188-97-7) is a structurally complex and biologically relevant compound with significant potential in pharmaceutical research. Its unique combination of functional groups and stereochemical features makes it an attractive candidate for further exploration as a lead compound in drug discovery efforts aimed at addressing various therapeutic challenges.